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Introduction
NMB-1, or Noxious Mechanosensation Blocker 1, is a synthetic peptide analogue of the ρ-

conotoxin ρ-TIA. It has emerged as a selective inhibitor of sustained, slowly adapting (SA)

mechanically activated (MA) currents in sensory neurons, such as those found in the dorsal

root ganglion (DRG).[1][2] These currents are mediated by the mechanosensitive ion channel

Tentonin 3 (TTN3), also known as TMEM150C.[3][4][5] The selective action of NMB-1 makes it

a valuable pharmacological tool for investigating the role of TTN3 in mechanotransduction,

proprioception, and pain signaling pathways. Furthermore, its potential to modulate mechanical

pain pathways positions it as a promising lead compound in the development of novel

analgesics.

These application notes provide detailed protocols for the use of NMB-1 in patch clamp

electrophysiology to characterize its effects on mechanically activated currents.

Mechanism of Action
NMB-1 acts as a pore blocker of the Tentonin 3 (TTN3/TMEM150C) ion channel. The inhibitory

mechanism is based on a specific electrostatic interaction. A positively charged arginine

residue within the NMB-1 peptide sequence interacts with a negatively charged glutamate

residue (Glu126) located near the outer pore of the TTN3 channel.[3][4] This binding event

physically occludes the ion permeation pathway, thereby blocking the flow of ions and inhibiting
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the mechanically activated current. Notably, NMB-1 shows selectivity for TTN3 and does not

significantly affect other mechanosensitive channels like Piezo1 or Piezo2.[3][4]

Data Presentation
The following table summarizes the quantitative data regarding the inhibitory effects of NMB-1
on slowly adapting mechanically activated currents.
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Parameter Value Cell Type Comments Reference

IC₅₀ 1.0 µM

Cultured Dorsal

Root Ganglion

(DRG) Neurons

Inhibition of

sustained

mechanically

activated

currents.

[6]

Hill Coefficient 1.4

Cultured Dorsal

Root Ganglion

(DRG) Neurons

Suggests a

degree of

positive

cooperativity in

binding.

[1]

Association Rate

Constant (kₒₙ)

2.50 x 10⁴

M⁻¹s⁻¹

Cultured Dorsal

Root Ganglion

(DRG) Neurons

Rate of NMB-1

binding to the

channel.

[2]

Dissociation

Rate Constant

(kₒff)

0.034 s⁻¹

Cultured Dorsal

Root Ganglion

(DRG) Neurons

Rate of NMB-1

unbinding from

the channel.

[2]

Inhibition of

TTN3
Strong

HEK293T cells

expressing TTN3

10 µM NMB-1

strongly inhibited

TTN3-mediated

MA currents.

[3][4][5]

Effect on Piezo1
No significant

effect

HEK293T cells

expressing

Piezo1

10 µM NMB-1

failed to inhibit

Piezo1 MA

currents.

[5]

Effect on RA and

IA currents

No significant

effect at 1 µM

Cultured Dorsal

Root Ganglion

(DRG) Neurons

NMB-1

selectively

inhibits SA

currents over

rapidly adapting

(RA) and

intermediately

adapting (IA)

[2]
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currents at this

concentration.

Experimental Protocols
Protocol 1: Preparation of NMB-1 Stock Solution
Materials:

NMB-1 peptide (lyophilized powder)

Sterile, nuclease-free water or aqueous buffer (e.g., PBS at pH 7.0-7.4)

For hydrophobic peptides, sterile DMSO (dimethyl sulfoxide)

Sterile, low-adhesion microcentrifuge tubes

Procedure:

Determine the appropriate solvent: The solubility of NMB-1, a 19-amino acid peptide, will

depend on its specific sequence. As a general guideline, first attempt to dissolve a small

amount in sterile water or a buffer like PBS. If the peptide is hydrophobic, a small amount of

DMSO can be used to initially dissolve the peptide, followed by dilution with the working

buffer.[5][7][8][9]

Calculate the required volume of solvent: To prepare a 1 mM stock solution, use the following

formula: Volume (µL) = (mass of peptide in mg / molecular weight of peptide in g/mol ) x

1,000,000

Reconstitution:

Allow the lyophilized NMB-1 vial to equilibrate to room temperature before opening to

prevent condensation.

Add the calculated volume of the chosen solvent to the vial.

Gently vortex or sonicate the vial to ensure the peptide is fully dissolved.[8]
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Aliquoting and Storage:

Aliquot the stock solution into smaller volumes in low-adhesion microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term stability.[10]

Protocol 2: Whole-Cell Patch Clamp Recording of
Mechanically Activated Currents in Cultured DRG
Neurons
Materials:

Cultured dorsal root ganglion (DRG) neurons on coverslips

Patch clamp setup (amplifier, micromanipulator, data acquisition system)

Borosilicate glass capillaries for pipette fabrication

Pipette puller and microforge

Perfusion system

Mechanical stimulator (e.g., fire-polished glass probe driven by a piezo-electric actuator)

Extracellular solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose

(pH adjusted to 7.4 with NaOH, osmolarity ~310-320 mOsm)

Intracellular solution (in mM): 140 KCl, 1 MgCl₂, 10 HEPES, 1 EGTA, 4 ATP-Mg, 0.3 GTP-Na

(pH adjusted to 7.2 with KOH, osmolarity ~290-300 mOsm)

NMB-1 working solutions (diluted from stock solution in extracellular solution to final

concentrations, e.g., 0.1, 1, 10 µM)

Procedure:

Cell Preparation: Place a coverslip with cultured DRG neurons into the recording chamber

on the microscope stage and continuously perfuse with extracellular solution.
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Pipette Fabrication: Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-

5 MΩ when filled with intracellular solution.

Giga-seal Formation: Approach a neuron with the patch pipette and apply gentle suction to

form a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane.

Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch

under the pipette, establishing the whole-cell recording configuration.

Recording Mechanically Activated Currents:

Clamp the cell at a holding potential of -60 mV.

Position the mechanical stimulator probe near the cell.

Apply a series of ramp-and-hold mechanical steps of increasing indentation depth to the

cell membrane to evoke mechanically activated currents.

Record the resulting currents. Characterize the currents based on their adaptation kinetics

(rapidly adapting, intermediately adapting, or slowly adapting).

Application of NMB-1:

After obtaining a stable baseline recording of SA currents, switch the perfusion to the

extracellular solution containing the desired concentration of NMB-1.

Allow sufficient time for the drug to equilibrate (typically 2-5 minutes).

Apply the same mechanical stimulation protocol and record the currents in the presence of

NMB-1.

Washout: To test for reversibility, switch the perfusion back to the control extracellular

solution and record the currents after the drug has been washed out.

Data Analysis:

Measure the peak amplitude of the sustained component of the mechanically activated

currents before, during, and after NMB-1 application.
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Calculate the percentage of inhibition for each concentration of NMB-1.

Analyze the effect of NMB-1 on the activation and inactivation kinetics of the SA currents if

applicable.

Visualizations
Signaling Pathway of NMB-1 Inhibition of TTN3
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Caption: NMB-1 directly blocks the Tentonin 3 (TTN3) ion channel pore.

Experimental Workflow for Patch Clamp Analysis of
NMB-1

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15598482?utm_src=pdf-body
https://www.benchchem.com/product/b15598482?utm_src=pdf-body
https://www.benchchem.com/product/b15598482?utm_src=pdf-body
https://www.benchchem.com/product/b15598482?utm_src=pdf-body-img
https://www.benchchem.com/product/b15598482?utm_src=pdf-body
https://www.benchchem.com/product/b15598482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Cultured DRG Neurons

Fabricate Patch Pipettes (3-5 MΩ)

Establish Whole-Cell Configuration

Record Baseline Mechanically
Activated (MA) Currents

Perfuse with NMB-1 Solution

Record MA Currents in the
Presence of NMB-1

Washout with Control Solution

Record MA Currents after Washout

Data Analysis:
- % Inhibition

- IC50 Calculation
- Kinetic Analysis

Click to download full resolution via product page

Caption: Workflow for assessing NMB-1 effects on MA currents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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